3-benzyl-4-hydroxy-1-(2-methoxyethyl)-2(1H)-pyridinone

• IUPAC Name: 3-benzyl-4-hydroxy-1-(2-methoxyethyl)pyridin-2-one
• InChI: InChI=1S/C15H17NO3/c1-19-10-9-16-8-7-14(17)13(15(16)18)11-12-5-3-2-4-6-12/h2-8,17H,9-11H2,1H3
• InChI Key: FGQAZHIWWYRASP-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=CC(=C(C1=O)CC2=CC=CC=C2)O
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• CAS No.: 339106-88-6

Description

3-benzyl-4-hydroxy-1-(2-methoxyethyl)-2(1H)-pyridinone is a compound of significant interest in the scientific community, due to its potential to be used in a variety of applications, both in the laboratory and in the field. This compound has been studied for its potential to be used as a drug, as a chemical synthesis component, and as a biochemical and physiological tool.

Scientific Research Applications

Crystal Structure Analysis

• Crystallographic Studies : Research into similar compounds, such as 4-Hydroxy-5-(4-methoxyphenyl)pyrrolidin-2-one, focuses on understanding molecular conformations and interactions. These studies offer insights into how slight variations in molecular structure can influence physical properties and intermolecular interactions, which are crucial for designing compounds with desired characteristics (M. Fazli Mohammat et al., 2008).

Molecular Dynamics and Stability

• Conformational Stability : Investigations into tert-Butyl 5-(4-methoxyphenyl)-1-methyl-2-oxopyrrolidin-3-yl carbonate have shown how molecular conformation affects stability and reactivity. Such studies are fundamental in the development of pharmaceuticals and materials science, where the stability of a compound can significantly impact its efficacy and shelf life (M. F. Mohammat et al., 2008).

Synthesis and Chemical Properties

• Synthetic Pathways : Research on synthesis and crystal structure determination, such as the work on 6,7‐dihydro‐2‐methoxy‐4‐(substituted)‐5H ‐benzo[6,7]cyclohepta[1,2‐b ]pyridine‐3‐carbonitrile, provides valuable knowledge on constructing complex molecules. Understanding these pathways is essential for synthetic chemistry, allowing for the creation of novel compounds with potential applications in medicine and materials science (A. Moustafa & A. S. Girgis, 2007).

Applications in Biomedical Research

• Biomedical Applications : Studies on compounds with similar structures, like the synthesis, spectral analysis, quantum studies, NLO, and thermodynamic properties of novel pyridinone derivatives, explore their potential in various biomedical applications. These could include drug design, where the interaction with biological molecules and systems is of paramount importance. Such research can lead to the development of new therapeutic agents with improved efficacy and reduced side effects (S. A. Halim & M. Ibrahim, 2022).